Cas no 30439-31-7 (1-2-(methylsulfanyl)phenylethan-1-ol)

1-2-(methylsulfanyl)phenylethan-1-ol structure

30439-31-7 structure

Product Name:1-2-(methylsulfanyl)phenylethan-1-ol

CAS No:30439-31-7

MF:C₉H₁₂OS

MW:168.255981445313

MDL:MFCD18891395

CID:2926817

PubChem ID:18419910

Update Time:2023-11-22

1-2-(methylsulfanyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-[2-(methylsulfanyl)phenyl]ethan-1-ol
- 1-(2-(Methylthio)phenyl)ethanol
- 1-[2-(Methylthio)phenyl]ethanol
- 1-(2-methylsulfanylphenyl)ethanol
- Z2004563912
- 1-2-(methylsulfanyl)phenylethan-1-ol
- MDL： MFCD18891395
- Inchi： 1S/C9H12OS/c1-7(10)8-5-3-4-6-9(8)11-2/h3-7,10H,1-2H3
- InChI Key： BZUCROKDRHBEBG-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC=CC=1C(C)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 116
XLogP3: 1.9
Topological Polar Surface Area: 45.5

1-2-(methylsulfanyl)phenylethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M106210-10mg	1-[2-(methylsulfanyl)phenyl]ethan-1-ol	30439-31-7		10mg	$ 50.00	2022-06-02
TRC	M106210-50mg	1-[2-(methylsulfanyl)phenyl]ethan-1-ol	30439-31-7		50mg	$ 160.00	2022-06-02
TRC	M106210-100mg	1-[2-(methylsulfanyl)phenyl]ethan-1-ol	30439-31-7		100mg	$ 230.00	2022-06-02
abcr	AB427080-1 g	1-[2-(Methylthio)phenyl]ethanol	30439-31-7		1g	€594.40	2023-04-23
abcr	AB427080-5 g	1-[2-(Methylthio)phenyl]ethanol	30439-31-7		5g	€1373.40	2023-04-23
abcr	AB427080-1g	1-[2-(Methylthio)phenyl]ethanol; .	30439-31-7		1g	€1621.70	2025-02-27
abcr	AB427080-5g	1-[2-(Methylthio)phenyl]ethanol	30439-31-7		5g	€1373.40	2023-09-04
Enamine	EN300-201756-0.05g	1-[2-(methylsulfanyl)phenyl]ethan-1-ol	30439-31-7	95%	0.05g	$101.0	2023-09-16
Enamine	EN300-201756-0.1g	1-[2-(methylsulfanyl)phenyl]ethan-1-ol	30439-31-7	95%	0.1g	$152.0	2023-09-16
Enamine	EN300-201756-0.25g	1-[2-(methylsulfanyl)phenyl]ethan-1-ol	30439-31-7	95%	0.25g	$216.0	2023-09-16

1-2-(methylsulfanyl)phenylethan-1-ol Related Literature

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Analyst, 1965,90, 99-106
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312

Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

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